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Compound of Interest

Compound Name: Pyrazine-2-N-cyanoamidine
CAS No.: 1053656-81-7
Cat. No.: B1453349
Get Quote
. J

Executive Summary & Chemical Identity

Pyrazine-2-N-cyanoamidine (CAS: 1053656-81-7) is a specialized heterocyclic building block,
primarily utilized in the synthesis of antiviral therapeutics (e.g., Favipiravir analogs) and
complex agrochemicals.[1] Structurally, it consists of a pyrazine ring substituted at the 2-
position with an N-cyanoamidine moiety.[1]

This functional group (

) imparts unique reactivity but also introduces specific stability and safety challenges,
particularly regarding hydrolysis and potential cyanide release under extreme stress. This guide
outlines the rigorous protocols required to maintain the integrity of this reagent and ensure
operator safety.

Physicochemical Profile[2]
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Property Specification

Chemical Name Pyrazine-2-N-cyanoamidine

N-cyano-2-pyrazinecarboxamidine; N-
Synonyms ] o )
cyanopyrazine-2-carboximidamide

CAS Number 1053656-81-7

Molecular Formula

Molecular Weight 147.14 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, Methanol; Sparingly

Solubility ]
soluble in water
pKa (Predicted) ~7.5 (Amidine moiety)
Melting Point >150°C (Decomposition likely)

Hazard Identification & Toxicology

While specific toxicological data (LD50) for this intermediate is limited in public registries, its
structural motifs dictate a "Treat as Toxic" approach.

Core Hazards (GHS Classification)

o Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed or inhaled).
o Skin/Eye Irritation: Category 2/2A (Causes skin irritation and serious eye irritation).

¢ Specific Target Organ Toxicity: May cause respiratory irritation.

The "Cyanide" Risk Factor

The N-cyano group (

) is generally stable under neutral conditions. However, it is not thermodynamically inert.

e Acid Contact: Contact with strong mineral acids (HCI,
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) can catalyze hydrolysis. While the primary degradation pathway yields the acylurea or
amide, extreme conditions can theoretically liberate Hydrogen Cyanide (HCN) gas.

e Thermal Decomposition: Combustion will release

and HCN vapors.

Critical Safety Rule: Never mix Pyrazine-2-N-cyanoamidine with strong acids outside of a

controlled, well-ventilated reactor.

Storage and Stability Protocol

The amidine functionality is moisture-sensitive. Hydrolysis leads to the formation of Pyrazine-2-
carboxamide, rendering the reagent useless for cyclization reactions.

Storage Lifecycle

o Temperature: Store at 2°C to 8°C (Refrigerated).
o Atmosphere: Hygroscopic. Store under Argon or Nitrogen atmosphere.

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture
ingress.

Stability Logic Diagram

The following diagram illustrates the degradation pathways that necessitate strict storage
controls.
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Figure 1: Degradation pathways of Pyrazine-2-N-cyanoamidine. Moisture leads to amide
formation, while strong acids can trigger complex decomposition.

Operational Handling Workflow

To ensure data integrity and operator safety, the following workflow must be adopted for all
synthesis operations involving >100 mg of substance.

Personal Protective Equipment (PPE)

o Respiratory: N95/P2 mask minimum; Full-face respirator with multi-gas cartridge (Organic
Vapor/Acid Gas) recommended for scale-up (>10g).

e Dermal: Double nitrile gloves (0.11 mm minimum thickness).

o Engineering Controls: All weighing and transfer must occur inside a certified Chemical Fume
Hood.[2]

Handling Process Flow
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Figure 2: Step-by-step operational workflow to minimize moisture exposure and exposure risks.

Experimental Best Practices

« Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.
This prevents condensation of atmospheric water onto the cold solid, which accelerates
hydrolysis.
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» Solvent Choice: Dissolve in anhydrous DMSO or DMF. Avoid protic solvents (water, ethanol)
if the solution is to be stored for >1 hour.

e Reaction Monitoring: Monitor purity via HPLC or TLC (Mobile Phase: DCM/MeOH 9:1). The
appearance of a lower Rf spot usually indicates hydrolysis to the amide.

Waste Disposal & Decontamination

Disposal protocols must account for the "N-cyano” functionality, which some regulatory bodies
classify alongside cyanides.

Spill Cleanup

Do NOT use acidic cleaning agents.
o |solate: Evacuate the immediate area if dust is airborne.

o Neutralize: Cover the spill with a Basic Oxidizing Solution (10% Sodium Hypochlorite
[Bleach] + dilute NaOH). This converts any potential cyanide species into cyanate (less toxic)
and oxidizes the organic framework.

o Collect: Absorb with vermiculite or sand. Place in a sealed container labeled "Hazardous
Waste - Toxic Organic".

Waste Stream Segregation

o Stream A (Preferred): High-BTU Organic Waste (Incineration). This ensures complete
destruction of the N-CN bond.

o Stream B (Alternative): Aqueous Cyanide Waste (pH > 11). Only use if the material is in an
aqueous stream.

» Prohibited: Do not mix with acidic waste streams (e.g., acid digestions, HPLC waste with
TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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